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Compound of Interest

Compound Name: 6-Bromo-1-chlorophthalazine

Cat. No.: B1343828 Get Quote

This in-depth guide serves as a comprehensive resource for researchers, scientists, and

professionals in drug development on the commercial availability, purity, synthesis, and

analysis of 6-Bromo-1-chlorophthalazine.

Commercial Availability and Purity
6-Bromo-1-chlorophthalazine is accessible through various chemical suppliers, with purity

levels typically suitable for research and development purposes. The following table

summarizes the offerings from several key suppliers.

Supplier
Catalog
Number

Purity CAS Number
Additional
Information

Sigma-Aldrich BL3H160BBB38 98% 470484-70-9

Pale-yellow to

Yellow-brown

Solid.

Advanced

ChemBlocks
G-5546 97% 470484-70-9

Stored at Room

Temperature.[1]

Hangzhou Leap

Chem Co., Ltd.
- 99.00% 470484-70-9 -

Leyan 1120957 ≥97.0% (NMR) 470484-70-9
White to light

yellow Solid.[2]
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Physicochemical Properties
Property Value

Molecular Formula C₈H₄BrClN₂

Molecular Weight 243.49 g/mol

CAS Number 470484-70-9

Appearance
White to light yellow or Pale-yellow to Yellow-

brown Solid[2]

Storage Inert atmosphere, 2-8°C or room temperature[1]

Synthesis and Purification
While a specific, detailed protocol for the synthesis of 6-Bromo-1-chlorophthalazine is not

readily available in peer-reviewed literature, a plausible synthetic route can be derived from the

preparation of structurally similar compounds. A likely precursor is 6-bromophthalazin-1(2H)-

one or 6-bromophthalazine-1,4-dione.

Proposed Synthesis Protocol
A potential synthesis method involves the chlorination of a 6-bromophthalazinone derivative

using a chlorinating agent like phosphorus oxychloride (POCl₃). This is adapted from the

synthesis of 6-Bromo-4-chlorophthalazin-1(2H)-one.[3]

Reaction:

Starting Material: 6-bromophthalazin-1(2H)-one

Reagent: Phosphorus oxychloride (POCl₃)

Procedure:

A mixture of 6-bromophthalazin-1(2H)-one and an excess of phosphorus oxychloride is

heated at reflux for several hours.

After cooling, the excess POCl₃ is removed under reduced pressure.
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The residue is carefully quenched with ice water and neutralized with a base such as

sodium bicarbonate.

The crude product is extracted with an organic solvent (e.g., ethyl acetate).

The combined organic layers are dried over anhydrous sodium sulfate and concentrated

to yield the crude 6-Bromo-1-chlorophthalazine.

Purification Protocol
Purification of the crude product is essential to achieve the desired purity for subsequent

applications. Standard purification techniques for similar organic compounds can be employed.

Recrystallization: The crude solid can be recrystallized from a suitable solvent or solvent

mixture to remove impurities.

Column Chromatography: For higher purity, silica gel column chromatography can be

performed using an appropriate eluent system (e.g., a mixture of hexane and ethyl acetate).

The following diagram illustrates a general workflow for the synthesis and purification of 6-
Bromo-1-chlorophthalazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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